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Compound of Interest

Compound Name: Isonicotinic anhydride

Cat. No.: B179270 Get Quote

Introduction

Isonicotinic anhydride (CAS No: 7082-71-5, Molecular Formula: C₁₂H₈N₂O₃) is a chemical

intermediate primarily utilized in laboratory settings for chemical synthesis.[1][2] As with any

reactive chemical, a thorough understanding of its safety profile is paramount for researchers,

scientists, and drug development professionals to ensure safe handling and mitigate potential

risks. This guide provides a comprehensive overview of the safety data for isonicotinic
anhydride, focusing on its physicochemical properties, hazards, handling procedures, and

emergency responses, compiled from available Safety Data Sheets (SDS).

Chemical Identification and Physical Properties
Isonicotinic anhydride is an off-white to beige-brownish crystalline powder.[3][4] A summary

of its key quantitative physical and chemical properties is presented below.
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Property Value Source

Molecular Weight 228.20 g/mol [1][5][6]

Molecular Formula C₁₂H₈N₂O₃ [1][5][6]

CAS Number 7082-71-5 [1][5][6]

EC Number 230-382-6 [1][6]

Physical Form Solid, Crystalline Powder [3][4][6]

Melting Point 113-116 °C [6]

Boiling Point ~370.01 °C (estimate) [4]

Density ~1.2958 (estimate) [4]

Solubility

Soluble in water, but reacts

violently. Persistence is

unlikely.[1]

Flash Point Not applicable [6]

Hazard Identification and GHS Classification
Isonicotinic anhydride is classified as a hazardous substance. The primary hazards are

severe skin corrosion and eye damage.[1][2] A critical characteristic is its violent reaction with

water.[1][2]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.

Serious Eye Damage/Irritation 1
H318: Causes serious eye

damage.

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.
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Note: Some sources classify it as Skin Irritation Category 2 and Eye Irritation Category 2.[3][5]

However, the more severe classification of Category 1B for skin corrosion is also reported and

should be considered for risk assessment.[1]

The Globally Harmonized System (GHS) label elements provide a quick visual and textual

reference to the main hazards.

GHS Label Elements for Isonicotinic Anhydride

Hazard Information

Signal Word:
Danger

Hazard Statements
H314: Causes severe skin burns and eye damage.
EUH014: Reacts violently with water.
H335: May cause respiratory irritation.

Working with
Isonicotinic Anhydride

Primary Control:
Engineering Controls

Secondary Control:
Personal Protective Equipment (PPE)

Use in a Fume Hood
or Well-Ventilated Area

Eye/Face Protection
(Chemical Safety Goggles / Face Shield)

Hand Protection
(Protective Gloves)

Skin & Body Protection
(Appropriate Protective Clothing)

Respiratory Protection
(If ventilation is inadequate)
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Skin Contact Eye Contact Ingestion Inhalation

Exposure Occurs

cluster_skin cluster_eye cluster_ingestion cluster_inhalation

Immediately wash off with soap
and plenty of water.

Remove all contaminated
clothing and shoes.

Get immediate medical attention.

Rinse immediately with plenty of water,
also under eyelids, for at least 15 mins.

Remove contact lenses,
if present and easy to do.

Immediately call a POISON CENTER
or doctor/physician.

Rinse mouth.

Do NOT induce vomiting.

Drink plenty of water.
If possible, drink milk afterwards.

Call a physician immediately.

Remove to fresh air.

If not breathing,
give artificial respiration.

Get immediate medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of Isonicotinic
Anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179270#isonicotinic-anhydride-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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